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Compound of Interest

Compound Name: GSK1838705A

Cat. No.: B1684688

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and
disposal of GSK1838705A, a potent inhibitor of IGF-1R, IR, and ALK.[1][2][3][4] The following
procedures are based on general best practices for handling potent chemical compounds in a
laboratory setting. It is imperative to consult your institution's specific safety protocols and the
official Safety Data Sheet (SDS) for GSK1838705A, if available from your supplier.

I. Chemical and Physical Properties

A summary of the key quantitative data for GSK1838705A is presented below.

Property Value Source

Molecular Formula C27H27FN8O3 PubChem[5]

Molecular Weight 530.6 g/mol PubChem|[5]

IC50 (IGF-1R) 2.0nM MedChemExpress[4][6]
IC50 (Insulin Receptor) 1.6 nM MedChemExpress[4][6]
IC50 (ALK) 0.5nM MedChemExpress[4][6]
Solubility in DMSO =100 mg/mL MedchemExpress[6]
Storage Temperature -20°C Sigma-Aldrich
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Il. Proper Disposal Procedures

While a specific Safety Data Sheet for GSK1838705A was not found in the public domain, the
following are general step-by-step procedures for the disposal of potent, solid chemical
compounds, based on standard laboratory safety guidelines.

Step 1: Personal Protective Equipment (PPE)

o Always wear appropriate PPE, including a lab coat, safety goggles with side shields, and
chemical-resistant gloves (e.g., nitrile) when handling GSK1838705A.[7]

Step 2: Waste Segregation and Collection

o Collect all waste contaminated with GSK1838705A, including unused solid compound,
contaminated labware (e.g., pipette tips, vials), and disposable PPE, in a dedicated, clearly
labeled, and sealed hazardous waste container.

¢ Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Step 3: Decontamination

o Decontaminate surfaces and non-disposable equipment that have come into contact with
GSK1838705A using a suitable solvent (e.g., ethanol or a specialized lab cleaning agent)
followed by a thorough wash. Collect all cleaning materials as hazardous waste.

Step 4: Storage of Waste

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials, until it is collected for disposal.[7]

Step 5: Final Disposal

» Arrange for the disposal of the hazardous waste through your institution's EHS office or a
licensed chemical waste disposal contractor.

o Ensure that the waste is transported and disposed of in accordance with all local, state, and
federal regulations. Discharge into the environment must be avoided.[7]
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lll. Accidental Release Measures

In the event of a spill, follow these emergency procedures:

Evacuate and Secure: Evacuate the immediate area and prevent unauthorized personnel
from entering. Ensure adequate ventilation.[7]

o Control Ignition Sources: Remove all sources of ignition from the spill area.[7]

o Contain the Spill: For a solid spill, carefully sweep or scoop the material into a suitable,
labeled container for disposal. Avoid generating dust.[7] For a solution, absorb the spill with
an inert material (e.g., vermiculite, sand) and place it in a sealed container.

o Decontaminate the Area: Clean the spill area thoroughly as described in the decontamination
procedure above.

o Report the Incident: Report the spill to your laboratory supervisor and EHS office
immediately.

IV. Signaling Pathway and Experimental Workflow

Signaling Pathway Inhibition by GSK1838705A

GSK1838705A is a potent inhibitor of the Insulin-like Growth Factor-1 Receptor (IGF-1R), the
Insulin Receptor (IR), and Anaplastic Lymphoma Kinase (ALK).[1][2][3][4] The diagram below
illustrates the points of inhibition in these critical signaling pathways.
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Caption: Inhibition of IGF-1R, IR, and ALK signaling by GSK1838705A.

Experimental Workflow: In Vitro Kinase Assay

The following is a generalized protocol for determining the inhibitory activity (IC50) of
GSK1838705A against a target kinase, based on methodologies described for similar

compounds.[3][8]
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Caption: Workflow for an in vitro kinase inhibition assay.
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By adhering to these safety and disposal protocols, researchers can minimize risks and ensure
the safe handling of GSK1838705A in the laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for
GSK1838705A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684688#9gsk1838705a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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